Cas no 2034375-34-1 (2-methyl-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1,3-thiazole-4-carboxamide)

• Product Name: 2-methyl-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1,3-thiazole-4-carboxamide
• CAS No: 2034375-34-1
• MF: C₁₄H₁₃N₅O₂S
• MW: 315.350320577621
• CID: 5550517
• Update Time: 2025-05-30

2-methyl-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-1,3-thiazole-4-carboxamide
• 2-methyl-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1,3-thiazole-4-carboxamide

• Inchi： 1S/C14H13N5O2S/c1-9-16-12(8-22-9)13(20)15-6-7-19-14(21)10-4-2-3-5-11(10)17-18-19/h2-5,8H,6-7H2,1H3,(H,15,20)
• InChI Key： MZYHREYFKDGESP-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCCN2C(=O)C3=CC=CC=C3N=N2)=O)N=C1C

Additional information on 2-methyl-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1,3-thiazole-4-carboxamide

2-Methyl-N-[2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Ethyl]-1,3-Thiazole-4-Carboxamide: A Comprehensive Overview

2-Methyl-N-[2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Ethyl]-1,3-Thiazole-4-Carboxamide is a highly specialized organic compound with the CAS Registry Number 2034375-34-1. This compound belongs to the class of thiazole derivatives, which are widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a thiazole ring fused with a benzotriazine moiety, making it a unique candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of multi-component reactions and transition metal-catalyzed coupling processes. The incorporation of the benzotriazine group introduces significant electronic and steric effects, which enhance the compound's reactivity and selectivity in biological systems. This has led to its exploration as a potential antimicrobial agent, particularly against fungal pathogens.

In terms of pharmacological applications, studies have shown that 2-Methyl-N-[2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Ethyl]-1,3-Thiazole-4-Carboxamide exhibits remarkable antifungal activity against clinically relevant strains such as *Candida albicans* and *Aspergillus niger*. The compound's ability to inhibit fungal growth is attributed to its interaction with key enzymes involved in fungal metabolism. This makes it a promising candidate for the development of novel antifungal therapies.

Moreover, this compound has been investigated for its potential as an herbicide due to its ability to disrupt plant cell division processes. Research indicates that it interferes with the biosynthesis of essential plant hormones like auxins and cytokinins. This property underscores its potential application in agricultural pest control.

The structural versatility of this compound also makes it an attractive target for materials science applications. Its thiazole core can be functionalized to create advanced materials with tailored electronic properties. For instance, derivatives of this compound have been explored for use in organic light-emitting diodes (OLEDs) due to their excellent luminescent properties.

From a synthetic perspective, the preparation of CAS No 2034375-34-1 involves a multi-step process that includes the synthesis of intermediate benzotriazine derivatives followed by their coupling with thiazole carboxamides. The reaction conditions are meticulously optimized to ensure high yields and purity. This has been made possible by advancements in catalytic asymmetric synthesis and green chemistry practices.

Recent computational studies have provided deeper insights into the molecular interactions of this compound with biological targets. Using molecular docking simulations and quantum mechanical calculations, researchers have mapped out the binding affinities between this compound and various enzymes. These findings are crucial for guiding further optimization efforts aimed at enhancing its therapeutic efficacy.

In conclusion, CAS No 2034375-34-1, or 2-Methyl-N-[2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Ethyl]-1,3-Thiazole-4-Carboxamide, stands at the forefront of chemical innovation. Its unique structure and versatile properties make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to play a pivotal role in shaping future advancements in medicine and agriculture.